Cas no 117660-73-8 (D-Glucose,2-deoxy-2-[(1-oxotetradecyl)amino]-, 4-(dihydrogen phosphate)3-[(3R)-3-[(1-oxohexadecyl)oxy]tetradecanoate] (9CI))

• Product Name: D-Glucose,2-deoxy-2-[(1-oxotetradecyl)amino]-, 4-(dihydrogen phosphate)3-[(3R)-3-[(1-oxohexadecyl)oxy]tetradecanoate] (9CI)
• CAS No: 117660-73-8
• MF: C₅₀H₉₆NO₁₂P
• MW: 934.270518302917
• CID: 189037
• Update Time: 2024-01-25

D-Glucose,2-deoxy-2-[(1-oxotetradecyl)amino]-, 4-(dihydrogen phosphate)3-[(3R)-3-[(1-oxohexadecyl)oxy]tetradecanoate] (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Glucose,2-deoxy-2-[(1-oxotetradecyl)amino]-, 4-(dihydrogen phosphate)3-[(3R)-3-[(1-oxohexadecyl)oxy]tetradecanoate] (9CI)
• D-Glucose,2-deoxy-2-[(1-oxotetradecyl)amino]-, 4-(dihydrogen phosphate)3-[3-[(1-oxohexadecyl)oxy]tetradecanoate], (R)-
• GLA 69
• D-Glucose, 2-deoxy-2-[(1-oxotetradecyl)amino]-, 4-(dihydrogen phosphate) 3-[(3R)-3-[(1-oxohexadecyl)oxy]tetradecanoate]

• Inchi： 1S/C50H96NO12P/c1-4-7-10-13-16-19-21-22-24-27-30-33-36-39-47(56)61-43(37-34-31-28-25-18-15-12-9-6-3)40-48(57)62-49(50(45(54)42-53)63-64(58,59)60)44(41-52)51-46(55)38-35-32-29-26-23-20-17-14-11-8-5-2/h41,43-45,49-50,53-54H,4-40,42H2,1-3H3,(H,51,55)(H2,58,59,60)/t43-,44+,45-,49-,50-/m1/s1
• InChI Key： HFBQJGNHRCJPCA-NWNGFIJASA-N
• SMILES： O=C[C@H](NC(=O)CCCCCCCCCCCCC)[C@@H](OC(=O)C[C@H](OC(=O)CCCCCCCCCCCCCCC)CCCCCCCCCCC)[C@H](OP(O)(O)=O)[C@@H](CO)O

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.053±0.06 g/cm3(Predicted)
• PSA: 52.54
• pka: 1.73±0.10(Predicted)